(E)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C20H17FN2O3S/c21-18-9-4-10-19(14-18)26-20-17(8-5-12-22-20)15-23-27(24,25)13-11-16-6-2-1-3-7-16/h1-14,23H,15H2/b13-11+
• InChI Key: VWQNDDWXMAMGQV-ACCUITESSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NCC2=C(N=CC=C2)OC3=CC(=CC=C3)F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NCC2=C(N=CC=C2)OC3=CC(=CC=C3)F
• Molecular Formula: C20H17FN2O3S
• Molecular Weight: 384.4 g/mol

Description

Molecular Structure Analysis

The molecular structure analysis of this compound could not be found in the search results.

Physical And Chemical Properties Analysis

The specific physical and chemical properties of this compound are not available in the search results.

Scientific Research Applications

Corrosion Inhibition

Sulfonamide derivatives have been studied for their corrosion inhibition properties. For instance, piperidine derivatives have shown effectiveness in preventing iron corrosion through quantum chemical calculations and molecular dynamics simulations. This research highlights the potential of such compounds in protecting metals against corrosion, which is crucial for industrial applications and preserving infrastructure (Kaya et al., 2016).

Photodynamic Therapy

Certain benzenesulfonamide derivatives are being investigated for their photophysicochemical properties and potential applications in photodynamic therapy (PDT). PDT is a treatment method that uses photosensitizing agents, along with light, to kill cancer cells. Studies on zinc(II) phthalocyanine derivatives substituted with benzenesulfonamide units have shown promising results for their use as photosensitizers in cancer treatment, highlighting their adequate fluorescence, singlet oxygen production, and photostability (Öncül et al., 2021).

Drug Discovery

Sulfonamide derivatives have also been explored in the context of drug discovery, particularly as endothelin receptor antagonists and inhibitors of enzymes like phospholipase A2. These studies contribute to the development of new therapeutic agents for treating various diseases, including cardiovascular disorders and conditions involving inflammation (Harada et al., 2001; Oinuma et al., 1991).

Mechanism of Action

The mechanism of action for this compound is not available in the search results.

Safety and Hazards

The safety and hazards associated with this compound could not be found in the search results.

Future Directions

The future directions for the study of this compound are not available in the search results.